Ethyl (2R, 3S)-3-Boc-amino-2-piperidineacetate

• IUPAC Name: ethyl 2-[(2R,3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]piperidin-2-yl]acetate
• InChI: InChI=1S/C14H26N2O4/c1-5-19-12(17)9-11-10(7-6-8-15-11)16-13(18)20-14(2,3)4/h10-11,15H,5-9H2,1-4H3,(H,16,18)/t10-,11+/m0/s1
• InChI Key: JWIFFLUEVLMGJF-WDEREUQCSA-N
• Canonical SMILES: CCOC(=O)CC1C(CCCN1)NC(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)C[C@@H]1[C@H](CCCN1)NC(=O)OC(C)(C)C
• Molecular Formula: C14H26N2O4
• DSSTOX Substance ID: DTXSID80934011
• Molecular Weight: 286.37 g/mol
• CAS No.: 150618-13-6

Description

Ethyl (2R, 3S)-3-Boc-amino-2-piperidineacetate, also known as this compound, is a useful research compound. Its molecular formula is C14H26N2O4 and its molecular weight is 286.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Peptide Synthesis : Ethyl (2R,3S)-3-Boc-amino-2-piperidineacetate is used in peptide synthesis. It's obtained from catalytic hydrogenation of β-ketoester, derived from Boc-Orn (Z)-OH and ethyl lithioacetate, and is useful for creating peptides with specific structures (Gomez-Monterrey et al., 1993).

• Coupling Reagent for Esterification and Peptide Synthesis : This compound acts as an efficient coupling reagent for racemization-free esterification, thioesterification, amidation reactions, and peptide synthesis. Its applications include solid phase and solution phase peptide synthesis, demonstrating versatility and efficiency in these processes (Thalluri et al., 2013).

• Galactose Oxidase Models : In the study of galactose oxidase, Ethyl (2R, 3S)-3-Boc-amino-2-piperidineacetate derivatives are used to create novel N,N'-Ethylene-Bridged-(S)-Histidyl-(S)-Tyrosine Derivatives and their Copper(II) Complexes, which act as models for this enzyme (Yamato et al., 2000).

• Synthesis of Edeine Analogs : This compound is synthesized for use in creating edeine analogs. The process involves the synthesis of ethyl (3R,4S)- and (3S,4S)-4-[(benzyloxycarbonyl)amino]-5-[(tert-butyloxycarbonyl)amino]-3-hydroxypentanoates (Czajgucki et al., 2003).

• Synthesis of Hydroxyprolines : It's also used in the synthesis of α,β-didehydroamino acid derivatives, which are converted to hydroxyprolines, essential for certain biological processes (Kimura et al., 2002).

• Synthesis of Thio-1,3,4-Oxadiazol-2-yl Derivatives : It has been used in synthesizing thio-1,3,4-oxadiazol-2-yl derivatives, demonstrating potential for industrial applications (Shafi et al., 2021).

• Gas Phase Elimination Kinetics Studies : This compound is involved in studies on the gas-phase elimination kinetics of ethyl esters of α-amino acids, providing insights into chemical reaction dynamics (Ensuncho et al., 2001).

• Development of Fibrinogen Receptor Antagonists : It has been used in the development of potent and orally active fibrinogen receptor antagonists, which are significant in antithrombotic treatments (Hayashi et al., 1998).